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Cat. No.: B1619522 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tixadil is a thioxanthene derivative that has been classified as a coronary vasodilator and a

sedative agent. This technical guide provides a comprehensive overview of the available

chemical and physical properties of Tixadil, offering a foundational resource for researchers

and professionals in drug development. Due to the limited publicly available data on its specific

pharmacological actions, this document also contextualizes its properties within the broader

class of thioxanthene compounds, which are primarily recognized for their antipsychotic effects

mediated through dopamine D2 receptor antagonism.

Chemical Identity and Structure
Tixadil, also known by its chemical synonym B.S. 7561, is chemically designated as 1-phenyl-

N-[2-(9H-thioxanthen-9-yl)ethyl]propan-2-amine.[1] Its fundamental chemical information is

summarized below.
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Identifier Value

IUPAC Name
1-phenyl-N-[2-(9H-thioxanthen-9-

yl)ethyl]propan-2-amine

CAS Number 2949-95-3

Molecular Formula C₂₄H₂₅NS

Molecular Weight 359.53 g/mol

Synonyms
B.S. 7561, N-(α-Methylphenethyl)-9H-

thioxanthene-9-ethanamine

While a definitive, experimentally confirmed 2D structure diagram for Tixadil is not readily

available in the public domain, its structure can be inferred from its IUPAC name.

Physicochemical Properties
A summary of the known and calculated physicochemical properties of Tixadil is presented in

the table below. It is important to note that some of these values are predicted and may differ

from experimentally determined values.

Property Value Source

Density 1.114 g/cm³ Calculated

Boiling Point 492.2 °C at 760 mmHg Calculated

Flash Point 251.5 °C Calculated

Melting Point Data not available -

Solubility Data not available -

Pharmacological Profile (Contextual)
Direct and detailed pharmacological studies on Tixadil are scarce in publicly accessible

literature. However, its classification as a thioxanthene provides a basis for understanding its

potential mechanism of action.
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Thioxanthenes are a class of compounds structurally related to phenothiazines, primarily

known for their antipsychotic properties.[1][2][3] The therapeutic effects of many thioxanthenes

are attributed to their antagonism of dopamine D2 receptors in the central nervous system.[4]

[5] This action modulates dopaminergic neurotransmission, which is a key target in the

treatment of psychosis.

The initial classification of Tixadil as a coronary vasodilator and sedative agent suggests a

broader pharmacological profile than typical antipsychotics. The "-dil" suffix in its name is often

associated with vasodilatory properties, a characteristic seen in other compounds. However,

without specific experimental data, the precise mechanisms underlying these potential effects

remain unelucidated.

Potential Signaling Pathways
Given its thioxanthene core, Tixadil could potentially interact with signaling pathways

modulated by dopamine D2 receptors. A simplified representation of a generic dopamine

receptor signaling pathway is provided below. It is crucial to emphasize that this is a

generalized pathway and Tixadil's specific effects have not been experimentally determined.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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